(+-)-2,4-Diacetyl-5-(3-tert-butylamino-2-hydroxy-propyloxy)-benzofuran hydrochloride

• CAS RN: 87154-49-2
• Molecular Formula: C19H26ClNO5
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 1-[4-acetyl-5-[3-(tert-butylamino)-2-hydroxypropoxy]-1-benzofuran-2-yl]ethanone;hydrochloride
• InChI: InChI=1S/C19H25NO5.ClH/c1-11(21)17-8-14-15(25-17)6-7-16(18(14)12(2)22)24-10-13(23)9-20-19(3,4)5;/h6-8,13,20,23H,9-10H2,1-5H3;1H
• InChI Key: PMNVZOLFGAIFIF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(O1)C=CC(=C2C(=O)C)OCC(CNC(C)(C)C)O.Cl

Description

(+-)-2,4-Diacetyl-5-(3-tert-butylamino-2-hydroxy-propyloxy)-benzofuran hydrochloride is a useful research compound. Its molecular formula is C19H26ClNO5 and its molecular weight is 383.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.9 g of (±)-2,4-diacetyl-5-(3-tert-butylamino-2-hydroxy-propyloxy)-benzofuran in solution in CHCl3 are charged in a reactor cooled externally with an ice bath, then a stream of gaseous HCl is bubbled up to saturation. After evaporation of CHCl3 under reduced pressure, a precipitate is obtained which is taken up in CHCl3, triturated drained and dried. 9.2 g of the expected product are obtained, m.p.=214°-216° C.